(2S,6S)-6-tert-Butoxy-2-methyl-3,6-dihydro-2H-pyran

• CAS No.: 52529-32-5
• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: (2S,6S)-2-methyl-6-[(2-methylpropan-2-yl)oxy]-3,6-dihydro-2H-pyran
• InChI: InChI=1S/C10H18O2/c1-8-6-5-7-9(11-8)12-10(2,3)4/h5,7-9H,6H2,1-4H3/t8-,9-/m0/s1
• InChI Key: XFZOSEXBKNSYRU-IUCAKERBSA-N
• Isomeric SMILES: C[C@H]1CC=C[C@@H](O1)OC(C)(C)C
• Canonical SMILES: CC1CC=CC(O1)OC(C)(C)C

Description

(2S,6S)-6-tert-Butoxy-2-methyl-3,6-dihydro-2H-pyran is a chemical compound with a unique structure that includes a pyran ring, a tert-butoxy group, and a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S,6S)-6-tert-Butoxy-2-methyl-3,6-dihydro-2H-pyran typically involves the use of specific starting materials and reagents under controlled conditions. One common method involves the reaction of a suitable precursor with tert-butyl alcohol in the presence of an acid catalyst. The reaction conditions, such as temperature and solvent, are optimized to achieve high yields and purity of the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes. The use of automated systems and precise control of reaction parameters ensures consistent quality and efficiency in the production process .

Chemical Reactions Analysis

Types of Reactions

(2S,6S)-6-tert-Butoxy-2-methyl-3,6-dihydro-2H-pyran undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

Substitution: The tert-butoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols. Substitution reactions can introduce various functional groups, leading to a diverse range of products .

Scientific Research Applications

(2S,6S)-6-tert-Butoxy-2-methyl-3,6-dihydro-2H-pyran has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor in drug synthesis.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which (2S,6S)-6-tert-Butoxy-2-methyl-3,6-dihydro-2H-pyran exerts its effects involves interactions with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes, influencing various biochemical processes. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to (2S,6S)-6-tert-Butoxy-2-methyl-3,6-dihydro-2H-pyran include:

• (2R,6R)-6-tert-Butoxy-2-methyl-3,6-dihydro-2H-pyran
• This compound derivatives with different substituents .

Uniqueness

The uniqueness of this compound lies in its specific stereochemistry and functional groups, which confer distinct reactivity and properties. This makes it valuable for specific applications where these characteristics are advantageous .